Cas no 133742-74-2 (1,2-Benzisothiazol-3(2H)-one, 4-phenyl-, 1,1-dioxide)

• Product name: 1,2-Benzisothiazol-3(2H)-one, 4-phenyl-, 1,1-dioxide
• CAS No: 133742-74-2
• MF: C₁₃H₉NO₃S
• MW: 259.280462026596
• CID: 1233639

1,2-Benzisothiazol-3(2H)-one, 4-phenyl-, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisothiazol-3(2H)-one, 4-phenyl-, 1,1-dioxide

• Inchi： 1S/C13H9NO3S/c15-13-12-10(9-5-2-1-3-6-9)7-4-8-11(12)18(16,17)14-13/h1-8H,(H,14,15)
• InChI Key： KMBDZHBHOCMZAX-UHFFFAOYSA-N
• SMILES： S1(=O)(=O)C2=C(C(C3=CC=CC=C3)=CC=C2)C(=O)N1

Computed Properties

• Exact Mass: 259.03037

Experimental Properties

• Density: 1.417±0.06 g/cm3(Predicted)
• PSA: 54.45
• pka: 1.51±0.30(Predicted)